Cas no 2680752-65-0 (benzyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate)

• Product Name: benzyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate
• CAS No: 2680752-65-0
• MF: C₁₅H₁₂ClF₃N₂O₂
• MW: 344.716193199158
• CID: 5623104
• PubChem ID: 165921147
• Update Time: 2025-06-15

benzyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297723
• 2680752-65-0
• benzyl N-[1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethyl]carbamate
• benzyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate

• Inchi： 1S/C15H12ClF3N2O2/c16-12-7-6-11(8-20-12)13(15(17,18)19)21-14(22)23-9-10-4-2-1-3-5-10/h1-8,13H,9H2,(H,21,22)
• InChI Key： BGTADHKVXSCHDN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C(F)(F)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 344.0539398g/mol
• Monoisotopic Mass: 344.0539398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate

Research Briefing on Benzyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate (CAS: 2680752-65-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of benzyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate (CAS: 2680752-65-0) as a promising compound for various therapeutic applications. This research briefing aims to provide an overview of the latest studies, methodologies, and findings related to this compound, offering valuable insights for professionals in the field.

The compound, benzyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate, has garnered attention due to its unique chemical structure and potential biological activities. Recent studies have focused on its synthesis, characterization, and evaluation of its pharmacological properties. The presence of the trifluoroethyl and chloropyridinyl groups in its structure suggests potential interactions with biological targets, making it a candidate for further investigation in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for benzyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for enabling large-scale production and further pharmacological testing.

In vitro and in vivo studies have also explored the compound's potential as an inhibitor of specific enzymatic pathways. Preliminary results indicate that benzyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate exhibits moderate inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. These findings suggest its potential utility in developing therapies for conditions such as cancer and autoimmune diseases.

Further investigations into the compound's mechanism of action have utilized computational modeling and molecular docking studies. These approaches have provided insights into the binding interactions between the compound and its target proteins, highlighting the role of the trifluoroethyl group in enhancing binding affinity. Such studies are instrumental in guiding the design of derivatives with improved efficacy and selectivity.

Despite these promising findings, challenges remain in the development of benzyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to optimize these properties while retaining the compound's biological activity.

In conclusion, benzyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate represents a compound of significant interest in the field of medicinal chemistry. Its unique structural features and preliminary biological activities make it a promising candidate for further development. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in drug discovery.